Cas no 1214378-26-3 (2-Ethoxy-5-(3-fluorophenyl)pyridine)

• Product Name: 2-Ethoxy-5-(3-fluorophenyl)pyridine
• CAS No: 1214378-26-3
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 4909648
• Update Time: 2025-06-08

2-Ethoxy-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(3-fluorophenyl)pyridine
• 2-Ethoxy-5-(3-fluorophenyl)pyridine

• Inchi： 1S/C13H12FNO/c1-2-16-13-7-6-11(9-15-13)10-4-3-5-12(14)8-10/h3-9H,2H2,1H3
• InChI Key： UPFPDEAWVKLOEC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1

Additional information on 2-Ethoxy-5-(3-fluorophenyl)pyridine

2-Ethoxy-5-(3-fluorophenyl)pyridine: An Overview of a Promising Compound (CAS No. 1214378-26-3)

2-Ethoxy-5-(3-fluorophenyl)pyridine (CAS No. 1214378-26-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-Ethoxy-5-(3-fluorophenyl)pyridine is C₁₃H₁₂FN₂O, and it has a molecular weight of approximately 235.24 g/mol. The compound features a pyridine ring substituted with an ethoxy group at the 2-position and a 3-fluorophenyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Ethoxy-5-(3-fluorophenyl)pyridine in various therapeutic areas. One notable application is its use as a lead compound in the development of new drugs for the treatment of neurological disorders. Research has shown that this compound can modulate specific receptors in the brain, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 2-Ethoxy-5-(3-fluorophenyl)pyridine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, which are key mediators of inflammation in various diseases. This makes it a promising candidate for the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Ethoxy-5-(3-fluorophenyl)pyridine has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration in drug formulations. Additionally, the compound shows low toxicity and good safety margins, which are crucial factors in drug development.

The synthetic route to produce 2-Ethoxy-5-(3-fluorophenyl)pyridine has been optimized to ensure high yield and purity. Common methods involve multi-step reactions starting from readily available starting materials such as 3-fluorobenzaldehyde and ethyl acrylate. The synthesis process is well-documented in the literature, providing a solid foundation for large-scale production if needed.

In terms of analytical methods, high-performance liquid chromatography (HPLC) is widely used to quantify 2-Ethoxy-5-(3-fluorophenyl)pyridine in various samples. This method offers high sensitivity and accuracy, making it suitable for both research and quality control purposes. Mass spectrometry (MS) is also employed to confirm the identity and purity of the compound.

The potential applications of 2-Ethoxy-5-(3-fluorophenyl)pyridine extend beyond pharmaceuticals. In materials science, this compound has been explored as a building block for functional materials due to its unique electronic properties. For instance, it can be used in the synthesis of conductive polymers and organic semiconductors, which have applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, 2-Ethoxy-5-(3-fluorophenyl)pyridine (CAS No. 1214378-26-3) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development, as well as other advanced applications in materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a valuable asset in modern scientific endeavors.